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Compound of Interest

Compound Name: axinysone B

CAS No.: 1114491-60-9

Cat. No.: B3081878

Get Quote

Executive Summary
Axinysone B is a rare sesquiterpenoid belonging to the aristolane class, characterized by a

distinctive gem-dimethylcyclopropane ring fused to a decalin system. First isolated from the

marine sponge Axinyssa isabela, it represents a significant chemotaxonomic marker for the

genus Axinyssa. While its primary biological profile includes moderate cytotoxicity against

specific cancer cell lines (e.g., NCI-H187), its structural architecture has garnered interest in

synthetic organic chemistry and pharmacological modeling for targets such as the serotonin

transporter (SERT) and viral RNA polymerases.

Discovery and Isolation History[1][2][3][4][5]
The Origin Story
The discovery of Axinysone B is rooted in the systematic chemical investigation of marine

sponges from the order Halichondrida, specifically the genus Axinyssa. These organisms are

prolific producers of nitrogenous sesquiterpenes (isonitriles, isothiocyanates), but Axinysone B
is distinct as a non-nitrogenous oxygenated aristolane.
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Year of Discovery: 2008[1][2]

Source Organism:Axinyssa isabela (Phylum: Porifera)[2][3]

Location: Gulf of California, Mexico (and subsequently in Indo-Pacific regions).

Key Investigators: Zubía, E., Ortega, M.J., and Carballo, J.L. (University of Cádiz / UNAM).

Isolation Workflow
The isolation protocol utilized a bioassay-guided fractionation approach, prioritizing lipophilic

extracts that exhibited cytotoxicity.

Methodology:

Extraction: Lyophilized sponge tissue was exhaustively extracted with Acetone/Methanol

(1:1).

Partitioning: The crude extract was concentrated and partitioned between H₂O and Ethyl

Acetate (EtOAc) to concentrate medium-polarity metabolites.

Chromatography: The organic layer was subjected to Vacuum Liquid Chromatography (VLC)

on Silica gel, eluting with a gradient of Hexane/EtOAc.

Purification: Final purification was achieved via HPLC (High-Performance Liquid

Chromatography) using normal-phase silica columns.
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Figure 1: Standard isolation workflow for lipophilic sesquiterpenoids from Axinyssa sponges.

Structural Elucidation and Chemistry
Chemical Structure

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b3081878/docs?utm_src=pdf-body-img#discovery-and-history-of-axinysone-b-an-in-depth-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3081878?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Axinysone B is an aristolane sesquiterpenoid.[4][1][5] Its core skeleton consists of a decalin

system fused to a gem-dimethylcyclopropane ring.

IUPAC Name: (1R, 2S, ...)-1-hydroxyaristol-9-en-8-one (Configuration subject to

enantiomeric series).

Molecular Formula: C₁₅H₂₂O₂

Molecular Weight: 234.34 g/mol

Key Functional Groups:

-unsaturated ketone (enone) at C-8/C-9.

Secondary hydroxyl group at C-1.

Gem-dimethylcyclopropane ring (characteristic of aristolanes).[6][4][1]

Spectroscopic Signatures
The structure was solved using a combination of 1D and 2D NMR techniques.

Technique Key Observation Structural Inference

¹H NMR 0.6-1.2 ppm (High field signals)
Cyclopropane ring protons and

methyl groups.

¹³C NMR ~200 ppm (Carbonyl) Conjugated ketone (C=O).

COSY H-1 / H-2 correlations
Connectivity of the

hydroxylated ring.[1]

HMBC Methyl to Carbonyl correlations

Position of the gem-dimethyl

group relative to the decalin

core.

NOESY
Cross-peaks between H-1 and

angular Me

Established relative

stereochemistry (cis-fused ring

junction).
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Stereochemical Complexity
Axinysone B is the enantiomer of 1-hydroxyaristolone.[7]

Axinysone B: (+)-rotation (typically).[7]

1-Hydroxyaristolone: (-)-rotation (often isolated from terrestrial plants like Nardostachys).[1]

Note: The absolute configuration is critical for biological activity, as the enantiomers often

display divergent pharmacological profiles (e.g., SERT regulation).

Biological Profile and Pharmacology[1][2][3][5][10]
Cytotoxicity
Axinysone B has been evaluated against various human cancer cell lines.

Target: NCI-H187 (Small Cell Lung Cancer).

Activity: Moderate to weak cytotoxicity (

).

Comparison: It is generally less potent than its congener Axinysone A, suggesting that the

specific oxidation pattern (position of the hydroxyl group) plays a crucial role in ligand-target

binding affinity.

Potential Antiviral Activity (In Silico)
Recent computational studies (molecular docking) have screened marine natural products

against SARS-CoV-2 targets.

Target: RNA-dependent RNA Polymerase (RdRp).

Finding: Axinysone B showed binding affinity scores comparable to known inhibitors,

interacting with the

-hairpin motif of the polymerase, though in vitro validation remains necessary.
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Serotonin Transporter (SERT) Regulation
While Axinysone B itself is a marine metabolite, its enantiomer (from Nardostachys chinensis)

acts as a SERT regulator. This structure-activity relationship (SAR) suggests that the aristolane

scaffold is a privileged structure for interacting with transmembrane transporter proteins.

Biosynthetic Hypothesis
The biosynthesis of Axinysone B follows the mevalonate pathway, proceeding through the

cyclization of Farnesyl Pyrophosphate (FPP).

Precursor: Farnesyl Pyrophosphate (FPP, C15).

Cyclization: FPP cyclizes to form Germacrene A.

Rearrangement: Germacrene A undergoes an acid-catalyzed rearrangement and further

cyclization to form the Aristolene cation (closing the cyclopropane ring).

Oxidation: Late-stage enzymatic oxidation introduces the ketone at C-8 and the hydroxyl

group at C-1 to yield Axinysone B.

Farnesyl Pyrophosphate
(FPP) Germacrene A

 Sesquiterpene
Cyclase Aristolene

(Scaffold Formation)

 Cyclization &
Rearrangement Axinysone B

(Oxidation Product)

 P450 Oxidation
(+O, -2H)

Click to download full resolution via product page

Figure 2: Proposed biosynthetic pathway from FPP to Axinysone B.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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